Cas no 165554-85-8 (1H-Pyrazol-5-ol, 1-methyl-4-[4-(methylamino)butyl]-3-(trifluoromethyl)-)
165554-85-8 structure
Product Name:1H-Pyrazol-5-ol, 1-methyl-4-[4-(methylamino)butyl]-3-(trifluoromethyl)-
CAS No:165554-85-8
MF:C10H16F3N3O
MW:251.248752593994
CID:1346008
Update Time:2024-08-17
1H-Pyrazol-5-ol, 1-methyl-4-[4-(methylamino)butyl]-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazol-5-ol, 1-methyl-4-[4-(methylamino)butyl]-3-(trifluoromethyl)-
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- Inchi: 1S/C10H16F3N3O/c1-14-6-4-3-5-7-8(10(11,12)13)15-16(2)9(7)17/h14,17H,3-6H2,1-2H3
- InChI Key: VQOPCMAFTDIRGD-UHFFFAOYSA-N
- SMILES: N1(C)C(O)=C(CCCCNC)C(C(F)(F)F)=N1
Computed Properties
- Exact Mass: 251.12468
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 333.6±42.0 °C(Predicted)
- PSA: 50.08
- pka: 8.25±0.50(Predicted)
1H-Pyrazol-5-ol, 1-methyl-4-[4-(methylamino)butyl]-3-(trifluoromethyl)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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